Cas no 915017-69-5 (4-(4-ethylphenoxy)benzoic acid)
4-(4-ethylphenoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(4-ethylphenoxy)benzoic acid
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- Inchi: 1S/C15H14O3/c1-2-11-3-7-13(8-4-11)18-14-9-5-12(6-10-14)15(16)17/h3-10H,2H2,1H3,(H,16,17)
- InChI Key: HKFCMZHSKOZASK-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OC2=CC=C(CC)C=C2)C=C1
4-(4-ethylphenoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7427035-0.05g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-7427035-0.1g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-7427035-0.25g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-7427035-0.5g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-7427035-1.0g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-7427035-2.5g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-7427035-5.0g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 | |
| Enamine | EN300-7427035-10.0g |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95.0% | 10.0g |
$1593.0 | 2025-02-20 | |
| Aaron | AR0282DQ-50mg |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95% | 50mg |
$116.00 | 2025-02-15 | |
| Aaron | AR0282DQ-100mg |
4-(4-ethylphenoxy)benzoic acid |
915017-69-5 | 95% | 100mg |
$160.00 | 2025-02-15 |
4-(4-ethylphenoxy)benzoic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-(4-ethylphenoxy)benzoic acid
Recent Advances in the Study of 4-(4-ethylphenoxy)benzoic acid (CAS: 915017-69-5) and Its Applications in Chemical Biology and Medicine
4-(4-ethylphenoxy)benzoic acid (CAS: 915017-69-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.
The compound's structural features, including the ethylphenoxy and benzoic acid moieties, contribute to its unique physicochemical properties, such as solubility and stability, which are critical for drug development. Recent research has focused on optimizing these properties to enhance its bioavailability and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(4-ethylphenoxy)benzoic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.
In addition to its anti-inflammatory properties, 4-(4-ethylphenoxy)benzoic acid has shown promise in oncology research. A recent preclinical study revealed that certain analogs of this compound selectively target cancer cell lines by modulating apoptotic pathways. The study, conducted by researchers at the National Cancer Institute, identified a derivative with significant cytotoxicity against breast cancer cells while sparing normal cells, underscoring its potential as a targeted therapy. These findings were further supported by molecular docking simulations, which highlighted the compound's ability to interact with key oncogenic proteins.
Another area of interest is the compound's role in drug delivery systems. Due to its amphiphilic nature, 4-(4-ethylphenoxy)benzoic acid has been investigated as a component of nanocarriers for targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews reported the successful incorporation of this compound into polymeric nanoparticles, enhancing the stability and controlled release of encapsulated chemotherapeutic agents. This innovation could address challenges related to drug resistance and off-target effects in cancer treatment.
Despite these advancements, challenges remain in the clinical translation of 4-(4-ethylphenoxy)benzoic acid-based therapies. Issues such as metabolic stability, pharmacokinetics, and potential toxicity require further investigation. Ongoing research is exploring structural modifications to mitigate these limitations while preserving the compound's therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.
In conclusion, 4-(4-ethylphenoxy)benzoic acid (CAS: 915017-69-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and adaptability in drug design make it a valuable candidate for addressing unmet medical needs in inflammation and oncology. Future research should focus on optimizing its pharmacological profile and advancing it through clinical trials to fully realize its potential in medicine.
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